Cas no 1153387-95-1 (1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol)

• Product Name: 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol
• CAS No: 1153387-95-1
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 5186374
• PubChem ID: 43392245
• Update Time: 2026-03-05

1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(5-bromo-2-thienyl)methyl]amino]-
• 1-(((5-Bromothiophen-2-yl)methyl)amino)propan-2-ol
• 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol

• Inchi： 1S/C8H12BrNOS/c1-6(11)4-10-5-7-2-3-8(9)12-7/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： VAIWJBKVLNQQDE-UHFFFAOYSA-N
• SMILES： C(NCC1SC(Br)=CC=1)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol

1-{(5-Bromothiophen-2-yl)methylamino}propan-2-ol: A Comprehensive Overview

The compound 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol, identified by the CAS No. 1153387-95-1, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique combination of functional groups, including a thiophene ring, a bromine substituent, and an amino alcohol moiety, which contribute to its diverse chemical properties and reactivity.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key structural feature of this compound. Thiophenes are known for their stability and aromaticity, making them valuable in organic synthesis and materials science. The presence of a bromine atom at the 5-position of the thiophene ring introduces additional electronic effects, enhancing the molecule's reactivity and making it suitable for various substitution reactions. Recent studies have highlighted the importance of brominated thiophenes in medicinal chemistry, particularly in the design of bioactive compounds with potential anti-inflammatory and anticancer properties.

The amino alcohol moiety in 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol adds another layer of complexity to its structure. The amino group (-NH-) can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding in biological systems. The alcohol group (-OH) further enhances the molecule's polarity and solubility, making it amenable to a wide range of chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the thiophene-containing moiety with high precision. These methods not only improve the yield but also ensure the formation of stereochemically pure products, which are essential for applications in drug discovery.

In terms of applications, 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol has shown promise in several areas. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the construction of enantioselective molecules with high optical purity. Additionally, this compound has been investigated as a potential precursor for bioactive agents targeting specific molecular pathways involved in diseases such as cancer and neurodegenerative disorders.

The pharmacological properties of this compound have also been a subject of recent research interest. Studies indicate that it exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies suggest that this compound demonstrates low cytotoxicity at therapeutic concentrations, making it a promising candidate for further preclinical evaluation.

From an environmental perspective, understanding the degradation pathways of 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol is crucial for assessing its ecological impact. Recent investigations using advanced analytical techniques have revealed that this compound undergoes microbial degradation under aerobic conditions, with key intermediates identified through metabolomic analysis. These findings underscore the importance of sustainable practices in chemical manufacturing to minimize environmental footprint.

In conclusion, 1-{(5-bromothiophen-2-yl)methylamino}propan-2-ol, CAS No. 1153387-95